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Introduction

The combination of xylazine and ketamine is a widely used injectable anesthetic regimen in
laboratory rodents for surgical and non-surgical procedures. Ketamine, a dissociative
anesthetic, acts primarily as an N-methyl-D-aspartate (NMDA) receptor antagonist, providing
analgesia and amnesia. Xylazine, an a2-adrenergic agonist, induces sedation, muscle
relaxation, and supplemental analgesia. The synergistic effect of this combination allows for a
reduction in the required dose of each drug, thereby increasing the safety margin compared to
their individual use.[1]

These application notes provide detailed protocols for the preparation and administration of a
xylazine and ketamine anesthetic cocktail for mice and rats, along with guidelines for patient
monitoring and potential adverse effects.

Data Presentation
Table 1: Recommended Dosages for Mice
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BENCHE

Expected
Dosage Route of .
Drug o ) Duration of Notes
(mgl/kg) Administration .
Anesthesia
Higher end of the
dose range may
Ketamine 50-100 IP, IM 20-30 minutes be required for a
surgical plane of
anesthesia.[2][3]
Xylazine 5-12.5 IP, IM 20-30 minutes
May not be
sufficient for
Ketamine: 80- ) ]
major surgical
o 100 mg/kg + .
Combination ] IP, SQ 20-30 minutes procedures
Xylazine: 5-12.5 ]
without
mg/kg
supplemental
analgesia.[3]
Ketamine: 60-
100 mg/kg + Acepromazine
Combination with  Xylazine: 5-12.5 ] can augment the
IP, SQ 60-90 minutes

Acepromazine

mg/kg +
Acepromazine:
2-3 mg/kg

anesthetic effect.

[3]

Table 2: Recommended Dosages for Rats
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Expected
Dosage Route of .
Drug o ) Duration of Notes
(mgl/kg) Administration .
Anesthesia
Ketamine 40-100 IP, IM Varies
Xylazine 5-10 P, IM Varies
Thermal support
is crucial. To
Ketamine: 75-
) prolong
o 100 mg/kg + 60-120 minutes ]
Combination ] IP ) anesthesia,
Xylazine: 5-10 sleep time )
supplement with
mg/kg
1/3 dose of
ketamine only.[4]
Ketamine: 40-80 )
Provides a good
mg/kg + )
o ] i ) surgical plane of
Combination with  Xylazine: 5-10 60-120 minutes ]
_ IP _ anesthesia at the
Acepromazine mg/kg + sleep time

Acepromazine:
0.75-4 mg/kg

upper end of the

dose range.[4]

Experimental Protocols

Protocol 1: Preparation of Ketamine/Xylazine Anesthetic

Cocktail for Mice

Materials:

Ketamine (100 mg/mL)

Xylazine (100 mg/mL)

Sterile saline or sterile water for injection

Sterile injection vial (e.qg., redtop blood collection tube or commercial injection vial)[5]

Syringes and needles
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Procedure:
 Verify the concentration of your ketamine and xylazine stock solutions.[5]
e For a 10 mL vial, aseptically add the following components:
o 1.75 mL of ketamine (100 mg/mL)
o 0.25 mL of xylazine (100 mg/mL)
o 8.0 mL of sterile saline or sterile water for injection[5]
o Gently mix the solution.
o Label the vial clearly with the following information:
o "Mouse Anesthetic Mix: Ketamine/Xylazine"
o Concentration: 17.5 mg/mL Ketamine / 2.5 mg/mL Xylazine[5]
o Dosage: 0.1 mL/20g IP (Delivers: 87.5 mg/kg Ketamine / 12.5 mg/kg Xylazine)[5]

o Date of preparation and expiration date (typically 6 months from mixing, or the earliest
expiration date of the components).[5]

Protocol 2: Preparation of Ketamine/Xylazine Anesthetic
Cocktail for Rats

Materials:

Ketamine (100 mg/mL)

Xylazine (100 mg/mL)

Sterile injection vial[5]

Syringes and needles

Procedure:
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 Verify the concentration of your ketamine and xylazine stock solutions.[5]
e For a 10 mL vial, aseptically add the following components:

o 10 mL of ketamine (100 mg/mL)

o 1 mL of xylazine (100 mg/mL)[5]
o Gently mix the solution.

e Label the vial clearly with the following information:

[¢]

"Rat Anesthetic Mix: Ketamine/Xylazine"

[¢]

Concentration: 91 mg/mL Ketamine / 9.1 mg/mL Xylazine[5]

[e]

Dosage: 0.1 mL/100g IP (Delivers: 91 mg/kg Ketamine / 9.1 mg/kg Xylazine)[5]

o

Date of preparation and expiration date.

Protocol 3: Anesthetic Administration and Monitoring

e Animal Preparation:

o Accurately weigh the animal immediately before anesthetic administration to ensure
correct dosage calculation.

o Withhold food for a few hours before anesthesia to reduce the risk of aspiration, but do not
withhold water.

e Administration:

o Administer the anesthetic cocktail via intraperitoneal (IP) or intramuscular (IM) injection. IP
injection is most common.

o For IP injection in mice, gently restrain the mouse and tilt it head-down. Insert the needle
into the lower right or left abdominal quadrant, avoiding the midline to prevent damage to
the bladder or cecum.
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o For IP injection in rats, use a similar technique, ensuring proper restraint.

e Monitoring Anesthetic Depth:

o Assess the depth of anesthesia by monitoring reflexes. The pedal withdrawal reflex (toe
pinch) is a common indicator of surgical anesthesia. Absence of this reflex indicates a
surgical plane of anesthesia.[5]

o The pinna reflex (ear flick) can also be used.[5]
o Monitor respiratory rate and pattern. Respiration should be regular and not depressed.

o Check mucous membrane color. It should be pink, not cyanotic (blue), which would
indicate hypoxia.[5]

o Monitor heart rate. This can be done by palpation or with a stethoscope.

o Maintain body temperature using a heating pad or other warming device, as rodents are
prone to hypothermia under anesthesia.[4]

e Recovery:
o Place the animal in a clean, warm cage for recovery.

o Do not leave the animal unattended until it has regained its righting reflex and is able to
move around the cage.

o Provide easy access to food and water once the animal is fully recovered.

Visualizations
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Caption: Signaling pathways of ketamine and xylazine.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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rodent-anesthesia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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